Cas no 1426572-71-5 (N-[(7-Oxo-6-phenylmethoxy-1,6-diazabicyclo[3.2.1]octane-2-carbonyl)amino]formamide)

• Product Name: N-[(7-Oxo-6-phenylmethoxy-1,6-diazabicyclo[3.2.1]octane-2-carbonyl)amino]formamide
• CAS No: 1426572-71-5
• MF: C₁₅H₁₈N₄O₄
• MW: 318.327823162079
• CID: 2360109
• Update Time: 2023-08-07

N-[(7-Oxo-6-phenylmethoxy-1,6-diazabicyclo[3.2.1]octane-2-carbonyl)amino]formamide Chemical and Physical Properties

Names and Identifiers

• (2S,5R)-6-(benzyloxy)-N-formyl-7-oxo-1,6-diaza-bicyclo[3.2.1]octane-2-carbohydrazide
• (2S,5R)-6-(benzyloxy)-N'-formyl-7-oxo-1,6-diazabicyclo[3.2.1]octane-2-carbohydrazide
• phenylmethoxy-1,6-diazabicyclo[3.2.1]octane-2-carbonyl]amino]formamide
• N-[(7-Oxo-6-phenylmethoxy-1,6-diazabicyclo[3.2.1]octane-2-carbonyl)amino]formamide

• Inchi： 1S/C15H18N4O4/c20-10-16-17-14(21)13-7-6-12-8-18(13)15(22)19(12)23-9-11-4-2-1-3-5-11/h1-5,10,12-13H,6-9H2,(H,16,20)(H,17,21)
• InChI Key： YCEXOMPVLPTCIP-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)N1C(N2C(C(NNC=O)=O)CCC1C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 466
• Topological Polar Surface Area: 91